2-(5-butyl-1,3,4-oxadiazol-2-yl)aniline

• IUPAC Name: 2-(5-butyl-1,3,4-oxadiazol-2-yl)aniline
• InChI: InChI=1S/C12H15N3O/c1-2-3-8-11-14-15-12(16-11)9-6-4-5-7-10(9)13/h4-7H,2-3,8,13H2,1H3
• InChI Key: GJKJLOXWCPORFC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(O1)C2=CC=CC=C2N
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

2-(5-butyl-1,3,4-oxadiazol-2-yl)aniline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the oxadiazole family and has been studied extensively for its unique properties and potential benefits.

Mechanism of Action

The exact mechanism of action of 2-(5-butyl-1,3,4-oxadiazol-2-yl)aniline is not yet fully understood. However, studies have suggested that this compound may function as a charge transport material due to its unique electronic properties. It has been shown to have a high hole mobility, which makes it suitable for use in various electronic devices.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, studies have suggested that this compound is relatively safe and non-toxic, making it suitable for use in various laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-(5-butyl-1,3,4-oxadiazol-2-yl)aniline in laboratory experiments is its high purity and stability. This compound is relatively easy to synthesize and purify, making it an ideal candidate for use in various scientific studies. However, one of the limitations of using this compound is its relatively high cost, which may limit its widespread use.

Future Directions

There are several potential future directions for research on 2-(5-butyl-1,3,4-oxadiazol-2-yl)aniline. One of the significant areas of research is the development of new electronic devices, such as OLEDs, OFETs, and OPVs, using this compound as a charge transport material. Additionally, there is potential for research on the use of this compound in the development of new sensors and catalysts due to its unique electronic properties. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields.
In conclusion, this compound is a promising chemical compound that has potential applications in various scientific fields. Its unique electronic properties make it an ideal candidate for use in the development of new electronic devices, sensors, and catalysts. Further research is needed to fully understand the mechanism of action of this compound and its potential benefits.

Synthesis Methods

The synthesis of 2-(5-butyl-1,3,4-oxadiazol-2-yl)aniline involves the reaction of 5-butyl-1,3,4-oxadiazole-2-carboxylic acid with aniline in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified through recrystallization to obtain a pure form of the compound.

Scientific Research Applications

2-(5-butyl-1,3,4-oxadiazol-2-yl)aniline has been studied for its potential applications in various scientific fields. One of the significant applications is in the field of organic electronics, where this compound has shown promising results as a hole-transporting material in organic light-emitting diodes (OLEDs). Additionally, this compound has been studied for its potential use in the development of organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).